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Compound of Interest

Compound Name: N,N-Dimethylacetamide-d9

Cat. No.: B047819

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the core physical properties of N,N-
Dimethylacetamide-d9 (DMAc-d9), a deuterated solvent essential for a range of applications,
from high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy to its use as a
synthetic intermediate.[1][2] The substitution of hydrogen with deuterium atoms imparts unique
characteristics crucial for advanced analytical techniques and the synthesis of deuterated
molecules.[3]

Core Physical and Chemical Properties

N,N-Dimethylacetamide-d9 is the deuterated analog of N,N-Dimethylacetamide, where nine
hydrogen atoms have been replaced by deuterium. This isotopic substitution results in a higher
molecular weight compared to its non-deuterated counterpart, while maintaining similar
chemical reactivity. It presents as a colorless liquid.[4]

Quantitative Data Summary

The key physical properties of N,N-Dimethylacetamide-d9 are summarized in the table below
for easy reference and comparison.
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Property Value

Molecular Formula C4DaNO

Molecular Weight 96.18 g/mol

Density 1.033 g/mL at 25 °C
Boiling Point 164-166 °C

Melting Point -20 °C

Refractive Index n20/D 1.438
Isotopic Purity =99 atom % D

Experimental Protocols for Property Determination

The physical properties listed above are determined using standardized analytical methods.
While specific experimental reports for N,N-Dimethylacetamide-d9 are proprietary to
manufacturers, the following outlines the general and widely accepted protocols for determining
these key physical constants for organic liquids.

Density Measurement

The density of a liquid is typically determined using gravimetric methods or vibrational density
meters.[5]

o Pycnometry (Gravimetric Method): This is a highly accurate, though time-consuming, method
covered by standards such as ASTM D1480 and ASTM D1217.[5] It involves weighing a
calibrated flask of a specific volume (a pycnometer) both empty and filled with the liquid. The
density is calculated from the mass of the liquid and the known volume of the pycnometer.[6]

 Vibrational Density Meter (Oscillating U-tube): This automated method, covered by ASTM
D4052, is fast and reliable. A small sample of the liquid is introduced into a U-shaped tube,
which is then oscillated. The density is calculated based on the change in the oscillation
frequency, which is dependent on the mass of the liquid in the tube.[5]

Boiling Point Determination
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Several methods are available for determining the boiling point of an organic compound, with
the choice often depending on the sample volume.

o Simple Distillation: For larger sample volumes (=5 mL), a simple distillation apparatus can be
used. The boiling point is the highest temperature recorded on a thermometer when the bulk
of the liquid is distilling under a given atmospheric pressure.

o Capillary Method (Thiele Tube): This is a common micro method that requires only a small
amount of the liquid.[7][8] A small sample tube containing the liquid and an inverted capillary
tube is heated in an oil bath (often a Thiele tube for uniform heating). The temperature at
which a rapid and continuous stream of bubbles emerges from the capillary, and
subsequently the temperature at which the liquid is drawn back into the capillary upon
cooling, is recorded as the boiling point.[7][8]

Melting Point Determination

For substances that are solid at or near room temperature, the melting point is a key indicator
of purity. Since N,N-Dimethylacetamide-d9 has a melting point of -20°C, this determination
requires a cryostat or a specialized low-temperature apparatus.

o Capillary Method: Similar to boiling point determination, a small sample is loaded into a
capillary tube.[9][10] This tube is then placed in a temperature-controlled block or bath. The
temperature is slowly lowered, and the range from the first appearance of crystals to the
complete solidification of the liquid is recorded as the freezing/melting point range. For a
pure compound, this range is typically narrow.[11]

Refractive Index Measurement

The refractive index is a fundamental physical property that is measured using a refractometer.

o Abbe Refractometer: This classic instrument requires only a small liquid sample placed
between two prisms.[12] Light is passed through the sample, and the critical angle of total
internal reflection is observed as a boundary between light and dark fields. The refractive
index is read directly from a calibrated scale.[12]

» Digital Refractometers: Modern digital instruments automate the measurement of the critical
angle, providing a rapid and highly accurate reading.[13] For standardization, refractive index
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is typically measured using the sodium D-line at a wavelength of 589 nm.[12]

Isotopic Relationship Diagram

The following diagram illustrates the logical relationship between standard N,N-
Dimethylacetamide and its deuterated form, N,N-Dimethylacetamide-d9, through the process
of isotopic substitution.

Isotopic Forms of N,N-Dimethylacetamide

N,N-Dimethylacetamide (DMAC)
Formula: C4H9NO

Molecular Weight: ~87.12 g/mol

Isotopic Substitution
Hydrogen — Deuterium)

N,N-Dimethylacetamide-d9 (DMAc-d9)

Formula: C4DONO
Molecular Weight: ~96.18 g/mol

Click to download full resolution via product page

Isotopic relationship between DMAc and DMAc-d9.

This guide has provided a detailed overview of the key physical properties of N,N-
Dimethylacetamide-d9, the standard methodologies for their determination, and the
fundamental isotopic relationship to its non-deuterated form. These data are critical for the
effective application of this important solvent in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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